Cas no 71490-72-7 (2,3-dihydro-5-methyl-1,4-Phthalazinedione)

• Product Name: 2,3-dihydro-5-methyl-1,4-Phthalazinedione
• CAS No: 71490-72-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1116478
• PubChem ID: 20334666
• Update Time: 2025-04-20

2,3-dihydro-5-methyl-1,4-Phthalazinedione Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-5-methyl-1,4-Phthalazinedione
• SCHEMBL4572048
• 5-methyl-2,3-dihydrophthalazine-1,4-dione
• SCHEMBL26113008
• 5-methylphthalazine-1,4-diol
• SY312452
• 71490-72-7
• MFCD16037286
• 958745-42-1

• Inchi： 1S/C9H8N2O2/c1-5-3-2-4-6-7(5)9(13)11-10-8(6)12/h2-4H,1H3,(H,10,12)(H,11,13)
• InChI Key： CHGUZNPEZHKETC-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2C(NN1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2